UAMC-1110

• CAS No.: 1448440-52-5
• Product Name: UAMC-1110
• Molecular Formula: C17H14F2N4O2
• Molecular Weight: 344.3218
• IUPAC Name: N-[2-[(2S)-2-cyano-4,4-difluoropyrrolidin-1-yl]-2-oxoethyl]quinoline-4-carboxamide
• Standard InChI: InChI=1S/C17H14F2N4O2/c18-17(19)7-11(8-20)23(10-17)15(24)9-22-16(25)13-5-6-21-14-4-2-1-3-12(13)14/h1-6,11H,7,9-10H2,(H,22,25)/t11-/m0/s1
• Standard InChIKey: PUOOCZVRHBHJRS-NSHDSACASA-N
• SMILES: C1C(N(CC1(F)F)C(=O)CNC(=O)C2=CC=NC3=CC=CC=C23)C#N
• Appearance: Solid powder
• Description: UAMC-1110 is a novel potent and selective inhibitor of fibroblast activation protein (fap), displaying low nanomolar inhibitory potency and high selectivity against the related dipeptidyl peptidases (dpps) dppiv, dpp9, dppii, and prolyl oligopeptidase (prep)
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: UAMC-1110; UAMC 1110; UAMC1110
• Reference: 1: Gunderson AJ, Yamazaki T, McCarty K, Phillips M, Alice A, Bambina S, Zebertavage L, Friedman D, Cottam B, Newell P, Gough MJ, Crittenden MR, Van der Veken P, Young KH. Blockade of fibroblast activation protein in combination with radiation treatment in murine models of pancreatic adenocarcinoma. PLoS One. 2019 Feb 6;14(2):e0211117. doi: 10.1371/journal.pone.0211117. eCollection 2019. PubMed PMID: 30726287; PubMed Central PMCID: PMC6364920.
• PubChem Compound: 71621488
• Last Modified: Nov 11 2021